2-Bromophenyl isocyanate
Cat. No. B072286
M. Wt: 198.02 g/mol
InChI Key: GOOVAYJIVMBWPP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06211373B1
Procedure details
The urea was prepared from 3-hydroxy 4-amino benzoic acid (3.69 g, 24 mmol) and 2-bromo phenyl isocyanate (24 mmol) by general Method B. It was purified by dilution of the DMF solution with methylene chloride and precipitation with hexane (4.0 g, 48%). EI-MS m/z 351 (M+H)+
Name
Identifiers
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REACTION_CXSMILES
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OC1C=C(C=CC=1[NH2:11])C(O)=O.[Br:12][C:13]1[CH:18]=[CH:17][CH:16]=[CH:15][C:14]=1[N:19]=[C:20]=[O:21]>>[Br:12][C:13]1[CH:18]=[CH:17][CH:16]=[CH:15][C:14]=1[NH:19][C:20](=[O:21])[NH2:11]
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Inputs
Step One
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Name
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Quantity
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3.69 g
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Type
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reactant
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Smiles
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OC=1C=C(C(=O)O)C=CC1N
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Name
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Quantity
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24 mmol
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Type
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reactant
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Smiles
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BrC1=C(C=CC=C1)N=C=O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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It was purified by dilution of the DMF solution with methylene chloride and precipitation with hexane (4.0 g, 48%)
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Outcomes
Product
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Name
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Type
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product
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Smiles
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BrC1=C(C=CC=C1)NC(N)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
